Cas no 2228419-49-4 (2-1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228419-49-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5875347
• PubChem ID: 165685979
• Update Time: 2025-10-28

2-1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl]-2-methoxyacetic acid
• EN300-1753816
• 2228419-49-4

• Inchi： 1S/C11H15NO4/c1-6-7(2)16-10(12-6)11(4-5-11)8(15-3)9(13)14/h8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： DXWYPONBFGZXIV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=NC(C)=C(C)O2)CC1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl-2-methoxyacetic acid

2-(1-(Dimethyl-1,3-Oxazol-2-yl)cyclopropyl)-2-methoxyacetic Acid (CAS No. 2228419-49-4): A Comprehensive Overview

The compound 2-(1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl)-2-methoxyacetic acid, identified by the CAS number 2228419-49-4, is a highly specialized organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of acetic acids, featuring a unique structure that combines a cyclopropyl group, a dimethyl-substituted oxazole ring, and a methoxy group. The combination of these structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and strain-induced reactivity. The cyclopropyl group in this compound is particularly interesting as it can act as a rigid framework, enabling the molecule to adopt specific conformations that are favorable for interactions with biological targets. This feature makes it a promising candidate for drug design and development.

The presence of the dimethyl-substituted oxazole ring adds another layer of complexity to the molecule's structure. Oxazole rings are known for their aromaticity and ability to participate in hydrogen bonding, which can enhance the molecule's solubility and bioavailability. Furthermore, the dimethyl substitution pattern on the oxazole ring may influence the molecule's lipophilicity, making it more suitable for certain pharmacological applications.

The methoxy group attached to the acetic acid moiety plays a crucial role in modulating the molecule's reactivity and stability. Methoxy groups are often used in organic synthesis to protect carboxylic acids or to introduce directing effects during electrophilic aromatic substitution reactions. In this compound, the methoxy group may also contribute to its ability to form esters or other derivatives, expanding its potential uses in chemical synthesis.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One such method involves the coupling of a cyclopropyl-substituted oxazole derivative with a methoxyacetic acid precursor under mild conditions. This approach not only ensures high yields but also minimizes the formation of unwanted byproducts, making it suitable for large-scale production.

In terms of applications, 2-(1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl)-2-methoxyacetic acid has shown promise in several areas. For instance, its unique structure makes it an ideal candidate for use as an intermediate in pharmaceutical synthesis. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery programs targeting specific pathological conditions. Further investigations into its mechanism of action and pharmacokinetics are currently underway.

In conclusion, CAS No. 2228419-49-4, or 2-(1-(dimethyl-1,3-oxazol-2-yl)cyclopropyl)-2-methoxyacetic acid, is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structural features and reactivity make it an intriguing subject for further research and development.